Cas no 2171947-86-5 (2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamidoacetic acid)
2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamidoacetic acid
- 2171947-86-5
- EN300-1517165
- 2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido]acetic acid
-
- Inchi: 1S/C28H28N2O5/c1-3-18(2)30(16-26(31)32)27(33)19-9-8-10-20(15-19)29-28(34)35-17-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-15,18,25H,3,16-17H2,1-2H3,(H,29,34)(H,31,32)
- InChI Key: OJDBFEBSXWYZAG-UHFFFAOYSA-N
- SMILES: O(C(NC1=CC=CC(=C1)C(N(CC(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 95.9Ų
2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1517165-0.05g |
2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido]acetic acid |
2171947-86-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1517165-0.1g |
2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido]acetic acid |
2171947-86-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1517165-0.25g |
2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido]acetic acid |
2171947-86-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1517165-0.5g |
2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido]acetic acid |
2171947-86-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1517165-1.0g |
2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido]acetic acid |
2171947-86-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1517165-2.5g |
2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido]acetic acid |
2171947-86-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1517165-5.0g |
2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido]acetic acid |
2171947-86-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1517165-10.0g |
2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido]acetic acid |
2171947-86-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1517165-50mg |
2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido]acetic acid |
2171947-86-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1517165-100mg |
2-[N-(butan-2-yl)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido]acetic acid |
2171947-86-5 | 100mg |
$2963.0 | 2023-09-27 |
2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamidoacetic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamidoacetic acid
Compound CAS No 2171947-86-5: 2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamidoacetic Acid
Introduction
The compound with CAS No 2171947-86-5, known as 2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamidoacetic acid, is a highly specialized organic compound with significant applications in the field of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a phenyl group substituted with an amino group. The combination of these functional groups makes this compound a valuable tool in various chemical synthesis processes and drug discovery programs.
Structural Features and Synthesis
The structure of this compound is notable for its Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to the amino group on the phenyl ring, providing excellent protection during peptide coupling reactions. The butanamide moiety adds to the molecule's versatility, offering additional sites for functionalization and interaction with biological systems. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and protecting group strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.
Applications in Chemical Research
This compound finds extensive use in peptide synthesis due to its Fmoc group's compatibility with solid-phase synthesis techniques. It serves as a building block for constructing larger peptide molecules with precise sequences and functionalities. Additionally, the presence of the butanamide group allows for further modifications, such as the introduction of bioactive moieties or targeting ligands. Recent studies have highlighted its role in the development of bioconjugates and drug delivery systems.
Biological Activity and Pharmacological Potential
The biological activity of this compound has been explored in various contexts, including its ability to modulate enzyme activity and interact with cellular receptors. Preclinical studies have demonstrated its potential as a lead compound for developing therapeutic agents targeting specific pathological conditions. For instance, its derivatives have shown promise in anti-inflammatory and anticancer assays, underscoring its pharmacological significance.
Recent Research Developments
In recent years, there has been growing interest in leveraging this compound's unique properties for advanced chemical transformations. Researchers have employed it in enantioselective syntheses and asymmetric catalysis, exploiting its stereochemical features to produce chiral compounds with high enantiomeric excess. Furthermore, its application in click chemistry has been explored, enabling rapid assembly of complex molecular architectures.
Safety Considerations
As with any chemical compound, handling this substance requires adherence to standard safety protocols. Proper personal protective equipment should be used during synthesis and manipulation to minimize exposure risks. Storage conditions should also be carefully managed to ensure stability and prevent degradation.
Conclusion
In summary, the compound CAS No 2171947-86-5 represents a significant advancement in organic chemistry, offering versatile applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an even more prominent role in the development of innovative chemical entities and therapeutic agents.
2171947-86-5 (2-N-(butan-2-yl)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)